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These application notes provide a comprehensive overview of the use of carbonyl iron powder
(CIP) for electromagnetic interference (EMI) shielding. Included are detailed experimental
protocols, quantitative data on shielding effectiveness, and visualizations to illustrate key
processes and concepts. CIP is a highly effective material for EMI shielding due to its excellent
magnetic and dielectric properties, making it a valuable component in the development of
shielding materials for sensitive electronic equipment.[1][2][3]

Introduction to Carbonyl Iron Powder for EMI
Shielding

Carbonyl iron powder is a magnetic material widely used in microwave absorption and EMI
shielding applications. Its high magnetic permeability and dielectric constant contribute to its
ability to attenuate electromagnetic waves, primarily through absorption.[1][2] CIP is often
incorporated as a filler into various polymer matrices, such as epoxy, silicone rubber, and
polyvinylidene fluoride (PVDF), to create composite materials with tailored shielding properties.
[2][4][5] The shielding effectiveness (SE) of these composites is influenced by factors including
the concentration of CIP, the frequency of the electromagnetic waves, and the thickness of the
material.[1][4]
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Quantitative Data on EMI Shielding Effectiveness

The EMI shielding effectiveness of CIP-based composites has been extensively studied. The
following tables summarize the performance of various composites under different conditions.

Table 1. EMI Shielding Effectiveness of Carbonyl Iron Powder Composites

CiP Shielding
) ) ) Frequency .
Matrix Material Concentration = Effectiveness Reference
ange
(Wt. %) 2 (SE) in dB
Epoxy Resin 30 9.5-1.2GHz 36 [6]
Polyvinylidene X-band (8.2-12.4
yv. Y 50 vol% ( ~20 [5]
Fluoride (PVDF) GHz)
. -23.06
Silicone Rubber 80 3.3 GHz ) [1]
(Reflection Loss)
Acrylonitrile-
_ N -48.71
Butadiene- 40 Not specified [3]

(Reflection Loss)
Styrene (ABS)

Carbon Fiber
) 300 (by mass of N
Reinforced Not specified >50

epox
Polymer (CFRP) Poxy)

Table 2: Effect of CIP and Carbon Nanotube (CNT) Content on EMI Shielding Effectiveness in
a PDMS Matrix at 8.9 GHz
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Shielding Effectiveness

CNT Content (wt. %) CIP Content (wt. %) .
(SE) in dB
0 0 ~0.52
0.5 0 ~5.64
1 0 ~10.92
2 0 ~16.54
0 10 ~0.81
0 30 ~1.96
0 50 ~3.23

Data synthesized from a study by Jang et al.[6]

Experimental Protocols

This section provides detailed protocols for the preparation of CIP-polymer composites and the
subsequent measurement of their EMI shielding effectiveness.

Protocol for Preparation of Carbonyl Iron Powder-
Polymer Composites

This protocol describes a general method for dispersing CIP into a polymer matrix. The specific
polymer and solvent may vary depending on the application.

Materials and Equipment:

Carbonyl Iron Powder (CIP)

Polymer matrix (e.g., Epoxy Resin, Silicone Rubber)

Solvent (if required for the polymer)

Mechanical stirrer or ultrasonic bath

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://fcmat.weebly.com/uploads/1/2/1/7/121764058/2022_jmrt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

¢ Vacuum oven
e Molds for sample casting
Procedure:

o Polymer Dissolution: If using a solid polymer, dissolve it in an appropriate solvent to achieve
the desired viscosity. For liquid polymers like epoxy resin, this step is not necessary.

o CIP Dispersion:
o Weigh the desired amount of CIP based on the target weight percentage.

o Gradually add the CIP to the polymer solution or liquid resin while continuously mixing
using a mechanical stirrer.

o For improved dispersion and to break down agglomerates, place the mixture in an
ultrasonic bath for 30-60 minutes.

o Degassing: To remove any air bubbles introduced during mixing, place the composite
mixture in a vacuum oven. Apply a vacuum until all visible bubbles have been removed.

e Casting: Pour the degassed composite mixture into a mold of the desired shape and
dimensions for testing (e.g., planar sheets for ASTM D4935).

e Curing: Cure the cast samples according to the polymer manufacturer's instructions. This
may involve heating at a specific temperature for a set duration.

o Sample Finishing: Once cured, carefully remove the composite from the mold. If necessary,
polish the surfaces to ensure they are smooth and flat for accurate testing.

Protocol for Measuring EMI Shielding Effectiveness
using the Coaxial Transmission Line Method (based on
ASTM D4935)

This method is suitable for measuring the shielding effectiveness of planar materials in the
frequency range of 30 MHz to 1.5 GHz.[7][8][9][10][11]
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Equipment:
e Vector Network Analyzer (VNA)
o Coaxial transmission line sample holder

o Reference sample (same material and thickness as the test sample, but without the shielding
filler)

o Test sample (the CIP-polymer composite)
» Load sample (a highly conductive material to establish a reference for the dynamic range)
Procedure:

o System Calibration: Calibrate the VNA according to the manufacturer's instructions to ensure
accurate measurements.

» Reference Measurement:
o Insert the reference sample into the sample holder.
o Connect the sample holder to the VNA.

o Measure the insertion loss across the specified frequency range. This provides a baseline
reading.

e Test Sample Measurement:
o Replace the reference sample with the CIP-composite test sample.
o Measure the insertion loss again across the same frequency range.
e Load Measurement:

o Replace the test sample with the load sample to determine the dynamic range of the
measurement system.

o Calculation of Shielding Effectiveness (SE):
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o The shielding effectiveness is calculated as the difference in decibels (dB) between the
insertion loss of the reference sample and the test sample.

o SE (dB) = Insertion Loss (Reference) - Insertion Loss (Test Sample)

Visualizations

The following diagrams illustrate the experimental workflow for preparing and testing CIP
composites and the fundamental mechanism of EMI shielding.
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Caption: Experimental workflow for CIP composite preparation and EMI shielding testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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